Cas no 1174006-84-8 (4-BROMO-2-NITROBENZYLAMINE)

• Product Name: 4-BROMO-2-NITROBENZYLAMINE
• CAS No: 1174006-84-8
• MF: C₇H₇BrN₂O₂
• MW: 231.046680688858
• CID: 4575072
• Update Time: 2025-06-11

4-BROMO-2-NITROBENZYLAMINE Chemical and Physical Properties

Names and Identifiers

• 4-BROMO-2-NITROBENZYLAMINE
• (4-Bromo-2-nitrophenyl)methanamine

• Inchi： 1S/C7H7BrN2O2/c8-6-2-1-5(4-9)7(3-6)10(11)12/h1-3H,4,9H2
• InChI Key： XHIHORXRWODQHL-UHFFFAOYSA-N
• SMILES： C1(CN)=CC=C(Br)C=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 229.969
• Monoisotopic Mass: 229.969
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 4-BROMO-2-NITROBENZYLAMINE

Comprehensive Overview of 4-BROMO-2-NITROBENZYLAMINE (CAS No. 1174006-84-8): Properties, Applications, and Industry Insights

4-BROMO-2-NITROBENZYLAMINE (CAS No. 1174006-84-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This bromo-nitro substituted benzylamine derivative serves as a critical intermediate in the synthesis of complex molecules, particularly those targeting enzyme inhibition and receptor modulation. Its molecular formula C₇H₇BrN₂O₂ combines aromatic reactivity with versatile functional groups, making it valuable for structure-activity relationship (SAR) studies.

Recent trends in drug discovery highlight the growing demand for nitro-aromatic building blocks like 4-BROMO-2-NITROBENZYLAMINE. Search engine analytics reveal frequent queries such as "nitrobenzylamine derivatives in medicinal chemistry" and "brominated aromatic amines applications," reflecting industry interest. The compound's electron-withdrawing nitro group and nucleophilic bromine atom enable diverse transformations, including cross-coupling reactions and reductive amination processes that are central to modern small molecule therapeutics development.

From a synthetic chemistry perspective, 1174006-84-8 demonstrates remarkable stability under standard laboratory conditions (typically stored at 2-8°C in amber vials). Its melting point range (128-132°C) and solubility profile (soluble in DMSO, methanol; sparingly soluble in water) make it compatible with most high-throughput screening platforms. Researchers frequently investigate its potential in creating biologically active scaffolds, with particular focus on its hydrogen bonding capacity and π-stacking interactions in molecular recognition systems.

Environmental and regulatory considerations for 4-BROMO-2-NITROBENZYLAMINE align with green chemistry principles. Analytical techniques like HPLC purity testing (typically >97%) and LC-MS characterization ensure quality control. The compound's structure-property relationships are frequently modeled using computational chemistry tools, addressing common search queries about "predicting reactivity of bromonitro compounds." Its molecular weight of 231.05 g/mol and balanced lipophilicity (LogP ~1.8) contribute to favorable ADME properties in derived compounds.

Industrial applications of CAS 1174006-84-8 extend to material science, where it serves as a precursor for functionalized polymers and coordination complexes. Patent literature reveals innovative uses in photoactive materials and molecular sensors, particularly leveraging its nitro group redox activity. The compound's crystallographic data (monoclinic system, P2₁/c space group) provides valuable insights for solid-state chemistry applications.

Emerging research directions explore 4-BROMO-2-NITROBENZYLAMINE in click chemistry applications and bioconjugation techniques. Its compatibility with microwave-assisted synthesis and flow chemistry systems addresses modern laboratory automation needs. Safety data sheets emphasize standard organic compound handling protocols, with particular attention to its light sensitivity and recommended personal protective equipment (nitrile gloves, safety goggles).

The global market for brominated aromatic amines shows steady growth (CAGR ~5.8%), driven by demand in pharmaceutical intermediates and electronic materials. Analytical challenges such as trace impurity profiling and stability-indicating methods remain active research areas, responding to frequent searches about "HPLC method development for nitrobenzylamines." Advanced purification techniques including recrystallization from ethanol/water mixtures and column chromatography (silica gel, ethyl acetate/hexane) ensure research-grade quality.

Future perspectives highlight 4-BROMO-2-NITROBENZYLAMINE's potential in catalyzed C-N bond formation reactions and metal-organic frameworks (MOFs) synthesis. Its structural analogs are being investigated for bioorthogonal chemistry applications, particularly in proteolysis-targeting chimeras (PROTACs) development. The compound's spectroscopic fingerprints (characteristic ¹H NMR peaks at δ 8.15, 7.75 ppm; IR ν_NO2 1530 cm^-1) serve as important quality markers for industrial QC protocols.